Cas no 6303-59-9 (p-(2-Bromo)vinyl Anisole)

• Product Name: p-(2-Bromo)vinyl Anisole
• CAS No: 6303-59-9
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD00463670
• CID: 505699
• PubChem ID: 5355683
• Update Time: 2025-10-28

p-(2-Bromo)vinyl Anisole Chemical and Physical Properties

Names and Identifiers

• (E)-1-(2-Bromovinyl)-4-methoxybenzene
• p-(2-Bromo)vinyl Anisole
• 1-[(E)-2-bromoethenyl]-4-methoxybenzene
• Benzene,1-(2-bromoethenyl)-4-methoxy-
• 4-Methoxy-
• A-Bromo-p-methoxystyrene
• A-bromostyrene
• AKOS015964620
• SCHEMBL8907450
• 1-[(E)-2-bromovinyl]-4-methoxy-benzene
• MFCD00463670
• NSC43295
• 1-(2-Bromovinyl)-4-methoxybenzene
• NSC-43295
• 6303-59-9
• para-Methoxy-beta-bromostyrene
• (e)-1-bromo-2-(4-methoxyphenyl)ethylene
• EN300-802060
• CS-0302929
• 4-((1E)-2-Bromovinyl)-1-methoxybenzene
• 27570-08-7

• MDL： MFCD00463670
• Inchi： 1S/C9H9BrO/c1-11-9-4-2-8(3-5-9)6-7-10/h2-7H,1H3/b7-6+
• InChI Key： MNSBHZNBVJAJND-VOTSOKGWSA-N
• SMILES： Br/C=C/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 211.983678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 50-55°C
• Boiling Point: 125-140 °C / 3 mm
• Flash Point: 112.1±21.5 °C
• Refractive Index: 1.603
• PSA: 9.23000
• LogP: 3.06080
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

p-(2-Bromo)vinyl Anisole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on p-(2-Bromo)vinyl Anisole

p-(2-Bromo)vinyl Anisole (CAS No. 6303-59-9): An Overview of Its Properties, Applications, and Recent Research

p-(2-Bromo)vinyl Anisole (CAS No. 6303-59-9) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(2-bromovinyl)anisole, is characterized by its unique structure, which includes a bromo-substituted vinyl group attached to an anisole ring. The combination of these functional groups imparts a range of chemical and physical properties that make it valuable for various applications.

The molecular formula of p-(2-Bromo)vinyl Anisole is C₈H₇BrO, and its molecular weight is approximately 185.04 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic aromatic odor. Its boiling point is around 180°C, and it has a density of about 1.47 g/cm³ at 20°C. These physical properties make it suitable for use in various chemical reactions and processes.

In terms of chemical reactivity, p-(2-Bromo)vinyl Anisole is highly reactive due to the presence of the bromo-substituted vinyl group. This functional group can undergo a variety of reactions, including nucleophilic substitution, elimination, and addition reactions. These reactions are crucial for the synthesis of more complex organic molecules and intermediates used in the pharmaceutical industry.

One of the key applications of p-(2-Bromo)vinyl Anisole is in the synthesis of pharmaceutical intermediates. The compound serves as a building block for the production of drugs with diverse therapeutic effects. For example, it has been used in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. Recent research has highlighted its potential in the development of novel drugs targeting specific biological pathways.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of p-(2-Bromo)vinyl Anisole in the synthesis of a new class of antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). This finding underscores the importance of p-(2-Bromo)vinyl Anisole in drug discovery and development.

In addition to its pharmaceutical applications, p-(2-Bromo)vinyl Anisole has been investigated for its potential in materials science. The compound can be used as a monomer in the polymerization process to produce polymers with unique properties. These polymers have found applications in areas such as coatings, adhesives, and electronic materials. A recent study published in Macromolecules demonstrated that polymers derived from p-(2-Bromo)vinyl Anisole exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

The environmental impact of p-(2-Bromo)vinyl Anisole has also been a subject of research. Studies have shown that proper handling and disposal methods are essential to minimize any potential environmental risks associated with its use. Researchers have developed green chemistry approaches to synthesize this compound with reduced environmental impact, ensuring sustainable practices in chemical production.

In conclusion, p-(2-Bromo)vinyl Anisole (CAS No. 6303-59-9) is a valuable compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and reactivity make it an important intermediate for the synthesis of complex organic molecules and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in scientific and industrial contexts.